Cas no 921512-12-1 (9-butyl-3-(4-fluorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione)

• Product Name: 9-butyl-3-(4-fluorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• CAS No: 921512-12-1
• MF: C₁₈H₁₉FN₆O₂
• MW: 370.380866289139
• CID: 6467384
• Update Time: 2025-05-19

9-butyl-3-(4-fluorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 9-butyl-3-(4-fluorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione
• 6H-1,2,4-Triazolo[4,3-e]purine-6,8(7H)-dione, 9-butyl-3-(4-fluorophenyl)-5,9-dihydro-5,7-dimethyl-

• Inchi： 1S/C18H19FN6O2/c1-4-5-10-24-13-15(22(2)18(27)23(3)16(13)26)25-14(20-21-17(24)25)11-6-8-12(19)9-7-11/h6-9H,4-5,10H2,1-3H3
• InChI Key： PCZHXGAAZQBOBL-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(N(C)C(=O)N(C)C2=O)N2C(C3=CC=C(F)C=C3)=NN=C12

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• pka: 3.12±0.20(Predicted)

Additional information on 9-butyl-3-(4-fluorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4triazolo3,4-hpurine-6,8-dione

Comprehensive Analysis of 9-Butyl-3-(4-fluorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione (CAS No. 921512-12-1)

The compound 9-butyl-3-(4-fluorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione (CAS No. 921512-12-1) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique triazolopurine backbone, combined with fluorophenyl and butyl substituents, makes it a promising candidate for exploring novel therapeutic applications. Researchers are particularly interested in its potential role as a kinase inhibitor or enzyme modulator, given its structural resemblance to purine-based bioactive molecules.

In recent years, the demand for small-molecule drug discovery has surged, driven by advancements in precision medicine and targeted therapies. Compounds like 9-butyl-3-(4-fluorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione are often studied for their structure-activity relationships (SAR), which help optimize their efficacy and selectivity. This aligns with the growing trend of computational chemistry and AI-driven drug design, where molecules are screened virtually before lab synthesis.

The fluorophenyl moiety in this compound is noteworthy, as fluorine substitution is a common strategy in medicinal chemistry to enhance metabolic stability and binding affinity. Meanwhile, the butyl group may influence lipophilicity, a critical factor in drug bioavailability. Such features make CAS No. 921512-12-1 a subject of interest in ADME/Tox studies (Absorption, Distribution, Metabolism, Excretion, and Toxicity).

From a synthetic perspective, the triazolopurine core of this compound presents intriguing challenges. Chemists often explore multicomponent reactions or catalyzed cyclizations to construct such frameworks efficiently. The compound’s potential as a scaffold for fragment-based drug design further underscores its versatility. Recent publications highlight its relevance in cancer research and neurodegenerative disease studies, though detailed mechanistic data remain under investigation.

Given the rise of personalized medicine, researchers are also probing whether derivatives of 9-butyl-3-(4-fluorophenyl)-5,7-dimethyl-5H,6H,7H,8H,9H-1,2,4-triazolo[3,4-h]purine-6,8-dione could be tailored for specific genetic profiles. This aligns with broader questions in pharmacogenomics, such as how subtle structural changes impact drug response. Online searches for "purine derivatives in drug development" or "fluorinated bioactive compounds" reflect this curiosity.

In summary, CAS No. 921512-12-1 represents a compelling case study in modern drug discovery. Its intricate architecture and functional groups offer fertile ground for innovation, whether in lead optimization or mechanistic studies. As the scientific community continues to unravel its potential, this compound may well emerge as a cornerstone in next-generation therapeutics.